Cas no 2034386-14-4 (1-[1-(1-ethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole)

• Product Name: 1-[1-(1-ethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole
• CAS No: 2034386-14-4
• MF: C₁₈H₂₁N₅O
• MW: 323.392243146896
• CID: 5467609
• Update Time: 2025-07-08

1-[1-(1-ethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-1H-pyrazol-5-yl)(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)methanone
• (2-ethylpyrazol-3-yl)-[3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]methanone
• 1-[1-(1-ethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole

• Inchi： 1S/C18H21N5O/c1-3-22-17(8-10-19-22)18(24)21-11-9-14(12-21)23-13(2)20-15-6-4-5-7-16(15)23/h4-8,10,14H,3,9,11-12H2,1-2H3
• InChI Key： SRNJXLOXRDHXAK-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NN1CC)N1CCC(C1)N1C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 323.17461031 g/mol
• Monoisotopic Mass: 323.17461031 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.4
• XLogP3: 2
• Topological Polar Surface Area: 56

Additional information on 1-[1-(1-ethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole

Comprehensive Overview of 1-[1-(1-ethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole (CAS No. 2034386-14-4)

1-[1-(1-ethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. With the CAS number 2034386-14-4, this compound is often explored for its role in drug discovery, particularly in targeting specific enzymatic pathways. Researchers are increasingly interested in its pyrazole and benzodiazole moieties, which are known for their bioactivity and versatility in medicinal chemistry.

The compound's 1-ethyl-1H-pyrazole-5-carbonyl group is a critical functional element, contributing to its binding affinity with various biological targets. This feature aligns with current trends in small-molecule drug development, where precision and selectivity are paramount. In recent years, the demand for pyrrolidine-based compounds has surged, as they are frequently utilized in the synthesis of kinase inhibitors and GPCR modulators, making this compound a subject of intense study.

From a synthetic chemistry perspective, 1-[1-(1-ethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole exemplifies the convergence of scaffold diversity and molecular complexity. Its structure offers multiple sites for derivatization, enabling researchers to fine-tune its pharmacological properties. This adaptability is particularly relevant in the context of fragment-based drug design, a hot topic in modern pharmaceutical research. The compound's 2-methyl-1H-1,3-benzodiazole component further enhances its potential as a fluorescence probe or biomarker, addressing the growing need for diagnostic tools in personalized medicine.

In the realm of computational chemistry, CAS 2034386-14-4 has been the focus of molecular docking and QSAR studies, which aim to predict its interactions with biological targets. These in silico approaches are invaluable for accelerating drug discovery, especially when combined with high-throughput screening techniques. The compound's lipophilicity and hydrogen-bonding capacity are frequently analyzed to optimize its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, a key consideration in preclinical development.

Beyond its pharmaceutical applications, 1-[1-(1-ethyl-1H-pyrazole-5-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole is also explored in material science, particularly in the design of organic semiconductors and photoactive materials. Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic devices, aligning with the global push for sustainable technologies. This dual utility underscores the compound's interdisciplinary relevance, bridging gaps between life sciences and advanced materials.

As the scientific community continues to investigate CAS 2034386-14-4, its potential in addressing undruggable targets and rare diseases remains a compelling area of exploration. With advancements in cryo-EM and AI-driven drug discovery, the compound's mechanistic insights could unlock new therapeutic paradigms. Its patent landscape and commercial viability are also under scrutiny, reflecting the broader industry shift toward innovative small-molecule therapeutics.